2-((2-Methyl-7-phenylthiazolo[4,5-d]pyridazin-4-yl)thio)acetamide

• IUPAC Name: 2-[(2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12N4OS2/c1-8-16-12-13(21-8)11(9-5-3-2-4-6-9)17-18-14(12)20-7-10(15)19/h2-6H,7H2,1H3,(H2,15,19)
• InChI Key: VRZUMDYCBCEMLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN=C2SCC(=O)N)C3=CC=CC=C3
• Molecular Formula: C14H12N4OS2
• Molecular Weight: 316.4 g/mol
• CAS No.: 946334-36-7

Description

2-((2-Methyl-7-phenylthiazolo[4,5-d]pyridazin-4-yl)thio)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to possess unique biochemical and physiological effects that make it a promising candidate for further investigation.

Scientific Research Applications

Pharmacokinetics and Metabolic Pathways

Research on compounds structurally related to "2-((2-Methyl-7-phenylthiazolo[4,5-d]pyridazin-4-yl)thio)acetamide" often focuses on their pharmacokinetics—how they are absorbed, distributed, metabolized, and excreted in the body. For instance, studies on acetaminophen, a widely used analgesic, delve into its metabolism and the formation of specific metabolites that could serve as biomarkers for exposure and oxidative stress. These insights are crucial for developing safe and effective therapeutic agents, highlighting the importance of understanding the metabolic pathways of chemical compounds (David et al., 2020).

Cardiovascular Effects

Investigations into the cardiovascular effects of certain compounds reveal significant findings, such as the impact of acetaminophen on blood pressure among patients with coronary artery disease. Understanding these effects is vital for assessing the cardiovascular safety of chemical entities, especially in populations at increased risk of heart conditions (Sudano et al., 2010).

Safety and Tolerability

Clinical trials and pharmacological evaluations are central to establishing the safety and tolerability of new chemical compounds. These studies involve assessing adverse effects, drug interactions, and the compound's overall impact on human health. For example, the clinical pharmacological evaluation of hydralazine pyruvic acid hydrazone in healthy volunteers is a testament to the rigorous process of drug development and assessment, ensuring that new therapeutic agents are both effective and safe for human use (Reece et al., 1985).